2-Oxo-3-((2-thienylcarbonyl)thio)-1-pyrrolidineacetic acid
CAS No.: 104473-04-3
Cat. No.: VC20749703
Molecular Formula: C11H11NO4S2
Molecular Weight: 285.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 104473-04-3 |
|---|---|
| Molecular Formula | C11H11NO4S2 |
| Molecular Weight | 285.3 g/mol |
| IUPAC Name | 2-[2-oxo-3-(thiophene-2-carbonylsulfanyl)pyrrolidin-1-yl]acetic acid |
| Standard InChI | InChI=1S/C11H11NO4S2/c13-9(14)6-12-4-3-7(10(12)15)18-11(16)8-2-1-5-17-8/h1-2,5,7H,3-4,6H2,(H,13,14) |
| Standard InChI Key | LCXLPRGAMVGZQA-UHFFFAOYSA-N |
| SMILES | C1CN(C(=O)C1SC(=O)C2=CC=CS2)CC(=O)O |
| Canonical SMILES | C1CN(C(=O)C1SC(=O)C2=CC=CS2)CC(=O)O |
Introduction
2-Oxo-3-((2-thienylcarbonyl)thio)-1-pyrrolidineacetic acid, also known as 3-(2-thienoylthio)-2-oxo-1-pyrrolidinyl acetic acid, is a complex organic compound with a molecular formula of C11H11NO4S2 and a molecular weight of 285.3393 g/mol . This compound is characterized by its unique structure, which includes a pyrrolidine ring, a thienoyl group, and an acetic acid moiety.
Synthesis and Chemical Reactions
In general, compounds with similar structures are synthesized through reactions involving thioesters and amines, often under basic conditions to facilitate the formation of the desired bonds . The use of thienoyl derivatives in organic synthesis is common for creating complex heterocyclic compounds, which can exhibit a range of biological activities .
Biological and Pharmacological Activities
While specific biological activities of 2-Oxo-3-((2-thienylcarbonyl)thio)-1-pyrrolidineacetic acid are not detailed in the literature, compounds with similar structures often exhibit interesting pharmacological properties. For instance, derivatives of pyrrolidine and thienoyl compounds have been explored for their potential as anticancer agents or antioxidants .
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